Cas no 21168-37-6 ((1-hydroxy-5-nitro-8-oxo-8,8a-dihydroquinolinium ))

1-hydroxy-5-nitro-8-oxo-8,8a-dihydroquinolinium is a versatile compound with notable structural and chemical properties. Its unique quinolinium structure and functional groups provide excellent solubility and reactivity, making it suitable for various applications in organic synthesis and pharmaceutical research. This compound is valued for its ability to undergo nucleophilic substitution reactions, contributing to its utility in the development of novel chemical entities.
(1-hydroxy-5-nitro-8-oxo-8,8a-dihydroquinolinium ) structure
21168-37-6 structure
Product Name:(1-hydroxy-5-nitro-8-oxo-8,8a-dihydroquinolinium )
CAS No:21168-37-6
MF:C9H6N2O4
MW:206.154942035675
CID:911234
PubChem ID:13115662
Update Time:2025-11-01

(1-hydroxy-5-nitro-8-oxo-8,8a-dihydroquinolinium ) Chemical and Physical Properties

Names and Identifiers

    • (1-hydroxy-5-nitro-8-oxo-8,8a-dihydroquinolinium )
    • 5-nitro-8-hydroxyquinoline-N-oxide; 6-amino-5-nitroquinoline; 5-Nitro-chinolin-8-ol-1-oxid; 5-nitro-[6]quinolylamine; SureCN10309413; 5-Nitro-[6]chinolylamin; AC1L6LYC; 5-nitro-quinolin-8-ol-1-oxide; 5-Nitro-6-aminoquinoline; CTK1D8150; AC1Q1YEB; (5-nitro-quinolin-6-yl)-amine; NSC109814; 5-nitro-quinolin-6-ylamine;
    • 8-Hydroxy-5-nitroquinoline 1-oxide
    • EN300-20169482
    • 21168-37-6
    • 5-Nitro-1-oxidoquinolin-1-ium-8-ol
    • 8-hydroxy-5-nitroquinolin-1-ium-1-olate
    • NSC358376
    • NSC-358376
    • Inchi: 1S/C9H6N2O4/c12-8-4-3-7(11(14)15)6-2-1-5-10(13)9(6)8/h1-5,12H
    • InChI Key: KZBSKCRFJCLYJK-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C2=CC=C[N+](=C21)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 207.04061
  • Monoisotopic Mass: 206.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 91.5Ų

Experimental Properties

  • PSA: 83.45
  • LogP: 2.40530

(1-hydroxy-5-nitro-8-oxo-8,8a-dihydroquinolinium ) Pricemore >>

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